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Compound of Interest

Compound Name: (2-Pyridyldithio)-PEG2-Boc

Cat. No.: B604961

(2-Pyridyldithio)-PEG2-Boc is a heterobifunctional crosslinker integral to the fields of
bioconjugation and drug delivery. Its unique structure allows for the covalent linkage of
molecules, facilitating the creation of advanced therapeutic and diagnostic agents.

This guide provides an overview of the core physicochemical properties of (2-Pyridyldithio)-
PEG2-Boc and a general framework for its application in scientific research.

Core Physicochemical Data

The fundamental properties of (2-Pyridyldithio)-PEG2-Boc are summarized below. This data
is essential for accurate experimental design, including reaction stoichiometry and analytical
characterization.

Property Value

Molecular Weight 359.5 g/mol [1]
Molecular Formula C16H25NO4S2[1]
CAS Number 2144777-73-9[1]
Purity 295%[1]

Storage Condition -20°C, sealed, dry[1]
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Applications in Bioconjugation

(2-Pyridyldithio)-PEG2-Boc is a valuable tool in creating targeted therapeutics and other
complex biomolecular constructs.[1] Its utility stems from its bifunctional nature:

o Pyridyldithio Group: This functional group reacts specifically with free thiol (sulfhydryl)
groups, such as those found in cysteine residues of proteins, to form a stable disulfide bond.
This bond is cleavable under reducing conditions, allowing for the controlled release of
conjugated molecules within a cellular environment.

» Boc-Protected Amine Group: The tert-butoxycarbonyl (Boc) protecting group on the amine
provides stability during synthesis and storage.[1] It can be removed under acidic conditions
to reveal a primary amine, which can then be conjugated to other molecules, for example,
through amide bond formation with a carboxyl group.

o PEG2 Spacer: The short polyethylene glycol (PEG) spacer enhances the solubility of the
molecule and the resulting conjugate in aqueous buffers, while also reducing potential steric
hindrance between the conjugated molecules.[1]

This molecule is frequently used in the development of antibody-drug conjugates (ADCs),
where a cytotoxic drug is linked to a monoclonal antibody that targets a specific cancer cell
type. It is also used in attaching molecules to nanoparticles or proteins for various biomedical
applications.[1]

Experimental Workflow: General Bioconjugation
Strategy

The following diagram illustrates a typical experimental workflow for utilizing (2-Pyridyldithio)-
PEG2-Boc to conjugate a protein (containing a free thiol) to a small molecule drug (containing
a carboxyl group).
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Figure 1. General workflow for a two-step bioconjugation using (2-Pyridyldithio)-PEG2-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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